Cas no 77477-54-4 (1,3,4-Thiadiazole, 2,2'-(1,4-butanediyl)bis[5-(4-methoxyphenyl)-)

• Product Name: 1,3,4-Thiadiazole, 2,2'-(1,4-butanediyl)bis[5-(4-methoxyphenyl)-
• CAS No: 77477-54-4
• MF: C₂₂H₂₂N₄O₂S₂
• MW: 438.565681934357
• CID: 1785270
• Update Time: 2024-11-27

1,3,4-Thiadiazole, 2,2'-(1,4-butanediyl)bis[5-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole, 2,2'-(1,4-butanediyl)bis[5-(4-methoxyphenyl)-

• Inchi： 1S/C22H22N4O2S2/c1-27-17-11-7-15(8-12-17)21-25-23-19(29-21)5-3-4-6-20-24-26-22(30-20)16-9-13-18(28-2)14-10-16/h7-14H,3-6H2,1-2H3
• InChI Key： JVUCVGTTXKAJFU-UHFFFAOYSA-N
• SMILES： C(C1=NN=C(C2=CC=C(OC)C=C2)S1)CCCC1=NN=C(C2=CC=C(OC)C=C2)S1

Computed Properties

• Exact Mass: 438.11866

Experimental Properties

• Density: 1.266±0.06 g/cm3(Predicted)
• Boiling Point: 638.3±65.0 °C(Predicted)
• PSA: 70.02
• pka: 0.83±0.10(Predicted)